Cas no 1804435-47-9 (6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804435-47-9
• MF: C₉H₇F₅N₂O₃
• MW: 286.155499696732
• CID: 4844309
• Update Time: 2025-11-01

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F5N2O3/c10-7(11)4-1-3(2-15)16-5(8(17)18)6(4)19-9(12,13)14/h1,7H,2,15H2,(H,17,18)
• InChI Key： WFXKHGXXSCHJPE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C(=O)O)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804435-47-9)

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804435-47-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl moiety, and trifluoromethoxy substituent, exhibits promising biological activities and potential therapeutic applications. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid is C₁₁H₈F₅N₂O₃, with a molecular weight of approximately 295.18 g/mol. The compound features a pyridine ring substituted with an aminomethyl group at the 6-position, a difluoromethyl group at the 4-position, and a trifluoromethoxy group at the 3-position. These substituents contribute to the compound's unique electronic and steric properties, which are crucial for its biological activities.

The presence of the difluoromethyl and trifluoromethoxy groups imparts significant lipophilicity to the molecule, enhancing its ability to cross cell membranes and interact with biological targets. The aminomethyl group provides additional reactivity and functional versatility, making it a valuable scaffold for drug design and optimization.

Synthesis Methods

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the sequential functionalization of a pyridine ring through various chemical transformations.

A typical synthetic route begins with the preparation of a pyridine derivative containing the trifluoromethoxy group at the 3-position. This can be achieved through nucleophilic substitution reactions using triflate or other suitable reagents. The resulting intermediate is then modified to introduce the difluoromethyl group at the 4-position, often via electrophilic fluorination or radical-mediated processes.

The final step involves the introduction of the aminomethyl group at the 6-position, typically through reductive amination or other nitrogen-functionalization techniques. The overall synthesis is carefully optimized to ensure high yields and purity of the final product.

Biological Activities

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid has been extensively studied for its potential therapeutic applications due to its unique structural features and biological activities. One of the most notable properties of this compound is its ability to modulate various biological pathways and targets.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, such as kinases and proteases. These enzymes play critical roles in various diseases, including cancer, inflammation, and neurodegenerative disorders. The selective inhibition of these targets by 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid suggests its potential as a lead compound for drug development.

In addition to its enzymatic inhibition properties, this compound has also shown promising results in cell-based assays. Studies have reported that it can induce apoptosis in cancer cells while sparing normal cells, indicating its potential as an anticancer agent. The mechanism underlying this selective cytotoxicity is currently under investigation but is believed to involve multiple pathways, including cell cycle arrest and DNA damage response.

Clinical Applications and Research Advancements

The potential clinical applications of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid are being actively explored through preclinical studies and early-stage clinical trials. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In preclinical models of cancer, this compound has demonstrated significant antitumor efficacy both in vitro and in vivo. Animal studies have shown that it can effectively inhibit tumor growth and metastasis without causing severe side effects. These findings have paved the way for further clinical evaluation in human subjects.

Clinical trials are currently underway to assess the safety and efficacy of this compound in treating various types of cancer. Early results have been encouraging, with several patients showing positive responses to treatment. However, more extensive studies are needed to fully understand its therapeutic potential and identify optimal dosing regimens.

Conclusion

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804435-47-9) is a promising compound with unique structural features that confer significant biological activities. Its ability to modulate key enzymes and pathways involved in disease processes makes it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its importance in advancing therapeutic strategies for various diseases.